Cas no 62772-92-3 (Pyrimidine, 4-ethyl-2-(methylthio)-6-(trifluoromethyl)-)

• Product Name: Pyrimidine, 4-ethyl-2-(methylthio)-6-(trifluoromethyl)-
• CAS No: 62772-92-3
• MF: C₈H₉F₃N₂S
• MW: 222.230670690536
• CID: 431763
• PubChem ID: 12324828
• Update Time: 2025-04-19

Pyrimidine, 4-ethyl-2-(methylthio)-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-ethyl-2-(methylthio)-6-(trifluoromethyl)-
• 4-ethyl-2-methylsulfanyl-6-(trifluoromethyl)pyrimidine
• 4-Ethyl-2-(methylsulfanyl)-6-(trifluoromethyl)pyrimidine
• 62772-92-3
• DTXSID90489264

• Inchi： 1S/C8H9F3N2S/c1-3-5-4-6(8(9,10)11)13-7(12-5)14-2/h4H,3H2,1-2H3
• InChI Key： IBBLWRRLLPQKRX-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(C(F)(F)F)=CC(CC)=N1

Computed Properties

• Exact Mass: 222.04397
• Monoisotopic Mass: 222.04385396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• PSA: 25.78